BENGHE Safety Operating Guide

Check Availability & Pricing

Guvacoline Hydrobromide: A Guide to Safe
Disposal in a Laboratory Setting

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Guvacoline Hydrobromide

Cat. No.: B014660

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of
Guvacoline Hydrobromide, ensuring compliance with general safety standards.

Guvacoline Hydrobromide, a natural alkaloid, is not classified as a hazardous substance
according to the Globally Harmonized System (GHS). However, it is imperative to prevent its
entry into sewer systems or surface and ground water. Therefore, disposal requires careful
consideration to minimize environmental impact.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn. This includes, but is not limited to, safety glasses, a lab coat, and
chemical-resistant gloves. Standard laboratory safety protocols should be followed at all times.

Step-by-Step Disposal Procedure

The recommended disposal method for Guvacoline Hydrobromide is to treat it as a chemical
waste product destined for incineration or disposal in an approved waste facility. Do not
dispose of this compound down the drain.

e Segregation of Waste:
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o Collect all solid Guvacoline Hydrobromide waste, including empty containers and
contaminated materials (e.g., weighing paper, gloves), in a designated and clearly labeled
hazardous waste container.

o For solutions containing Guvacoline Hydrobromide, collect them in a separate, sealed,
and properly labeled liquid waste container. Do not mix with other solvent waste streams
unless permitted by your institution's Environmental Health and Safety (EHS) department.

o Container Labeling:

o Label the waste container clearly with "Guvacoline Hydrobromide Waste" and include
the concentration and solvent if it is in a solution.

o Ensure the label is securely attached and legible.
o Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory. This area should be away from general laboratory traffic and incompatible
materials.

e Arranging for Disposal:

o Contact your institution's EHS office or the designated hazardous waste disposal
contractor to schedule a pickup.

o Follow all institutional procedures for waste manifest and pickup.

Quantitative Data Summary

The following table summarizes key quantitative and safety data for Guvacoline
Hydrobromide.
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Property Value Source
CAS Number 17210-51-4

Molecular Formula C7H11NOz2 « HBr [1]
Formula Weight 222.1 g/mol [1]

GHS Classification Not classified as hazardous

Solubility (PBS, pH 7.2) 10 mg/ml [1]
Storage Temperature -20°C [1]

Dispose of contents/container
Disposal Recommendation to an approved waste disposal [2]

plant.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Guvacoline Hydrobromide waste.
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Caption: Disposal workflow for Guvacoline Hydrobromide.
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By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of Guvacoline Hydrobromide, fostering a culture of
safety and sustainability in research and development. Always consult your institution's specific
guidelines and your local regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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